![molecular formula C8H10BrFO2 B6243932 2-bromo-1-[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-one CAS No. 2573214-03-4](/img/no-structure.png)
2-bromo-1-[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-one
Overview
Description
2-bromo-1-[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-one, commonly referred to as BFOE, is a synthetic compound belonging to a class of compounds known as bromoalkenes. BFOE is widely used in various scientific research applications, such as the synthesis of novel compounds and the study of the mechanism of action of pharmaceuticals.
Scientific Research Applications
BFOE is commonly used as a synthetic intermediate in the synthesis of novel compounds. It is also used to study the mechanism of action of pharmaceuticals, as it has been found to be an effective inhibitor of certain enzymes. In addition, BFOE has been used to study the effects of bromoalkenes on the environment, as well as to investigate the effects of bromoalkenes on the human body.
Mechanism of Action
BFOE is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. These enzymes are responsible for metabolizing drugs, and BFOE has been found to be an effective inhibitor of these enzymes. In addition, BFOE has been found to interact with certain proteins in the body, which may lead to changes in the activity of these proteins.
Biochemical and Physiological Effects
BFOE has been found to have a variety of biochemical and physiological effects. In laboratory studies, BFOE has been found to reduce the activity of certain enzymes, such as cytochrome P450 enzymes. In addition, BFOE has been found to have an effect on the expression of certain genes, as well as on the activity of certain proteins. Furthermore, BFOE has been found to have an effect on the metabolism of certain drugs, as well as on the absorption of certain drugs.
Advantages and Limitations for Lab Experiments
The use of BFOE in laboratory experiments has a number of advantages. BFOE is a relatively inexpensive compound, and it is easy to synthesize. In addition, BFOE is relatively stable and can be stored for long periods of time. However, the use of BFOE in laboratory experiments also has some limitations. BFOE is a relatively toxic compound, and it is not suitable for use in experiments involving human subjects. In addition, BFOE can be difficult to handle, as it is a volatile compound.
Future Directions
The use of BFOE in scientific research is likely to continue to grow in the future. BFOE may be used in the development of novel pharmaceuticals, as it has been found to be an effective inhibitor of certain enzymes. In addition, BFOE may be used in the study of the effects of bromoalkenes on the environment and on the human body. Finally, BFOE may be used to study the effects of bromoalkenes on the metabolism of drugs, as well as on the absorption of drugs.
Synthesis Methods
BFOE is synthesized by a reaction between 2-bromo-1-ethoxy-1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexane and ethylene oxide. This reaction is typically performed in an inert atmosphere, such as nitrogen or argon, and at a temperature of around 0°C. The reaction results in the formation of a cyclic ether, which is then reacted with a base, such as potassium carbonate, to form the desired BFOE product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-one involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-bromoethan-1-one", "1,3-dioxolane", "hydrogen fluoride", "sodium hydride", "methyl iodide", "potassium carbonate", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 2-bromoethan-1-one is reacted with sodium hydride in anhydrous ethyl acetate to form the corresponding enolate.", "Step 2: The enolate is then reacted with 1,3-dioxolane in the presence of acetic anhydride to form the bicyclic intermediate.", "Step 3: The intermediate is then treated with hydrogen fluoride to form the fluoromethyl group.", "Step 4: The resulting compound is then reacted with methyl iodide in the presence of potassium carbonate to form the quaternary ammonium salt.", "Step 5: The salt is then treated with sodium bicarbonate to form the target compound, 2-bromo-1-[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-one." ] } | |
CAS RN |
2573214-03-4 |
Product Name |
2-bromo-1-[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-one |
Molecular Formula |
C8H10BrFO2 |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
